Cas no 2655608-66-3 (tert-Butyl N-(1-oxo-2,3-dihydroinden-2-yl)carbamate)

• Product Name: tert-Butyl N-(1-oxo-2,3-dihydroinden-2-yl)carbamate
• CAS No: 2655608-66-3
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 5574920
• PubChem ID: 163343308
• Update Time: 2025-06-14

tert-Butyl N-(1-oxo-2,3-dihydroinden-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-6919634
• 2655608-66-3
• tert-butyl N-(1-oxo-2,3-dihydro-1H-inden-2-yl)carbamate
• tert-Butyl N-(1-oxo-2,3-dihydroinden-2-yl)carbamate

• Inchi： 1S/C14H17NO3/c1-14(2,3)18-13(17)15-11-8-9-6-4-5-7-10(9)12(11)16/h4-7,11H,8H2,1-3H3,(H,15,17)
• InChI Key： GNZKGWNHIDSGMT-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C2C=CC=CC=2C1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 247.12084340g/mol
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-Butyl N-(1-oxo-2,3-dihydroinden-2-yl)carbamate

Comprehensive Overview of tert-Butyl N-(1-oxo-2,3-dihydroinden-2-yl)carbamate (CAS No. 2655608-66-3)

The compound tert-Butyl N-(1-oxo-2,3-dihydroinden-2-yl)carbamate (CAS No. 2655608-66-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, this compound serves as a critical intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its applications due to its potential in drug discovery and development. The carbamate moiety, combined with the dihydroindenone framework, offers versatile reactivity, making it a valuable building block in organic chemistry.

In recent years, the demand for high-purity intermediates like tert-Butyl N-(1-oxo-2,3-dihydroinden-2-yl)carbamate has surged, driven by advancements in small-molecule therapeutics and peptide synthesis. This compound is particularly relevant in the context of targeted drug delivery and enzyme inhibition studies, where its structural attributes enable precise molecular interactions. Its CAS No. 2655608-66-3 is frequently searched in academic and industrial databases, reflecting its growing importance in medicinal chemistry.

One of the key reasons for the popularity of tert-Butyl N-(1-oxo-2,3-dihydroinden-2-yl)carbamate is its role in the development of kinase inhibitors and protease modulators. These classes of compounds are at the forefront of cancer research and anti-inflammatory therapies, aligning with current trends in personalized medicine. The tert-butyl group enhances the compound's stability, while the dihydroindenone core contributes to its bioactivity, making it a subject of extensive structure-activity relationship (SAR) studies.

From a synthetic perspective, tert-Butyl N-(1-oxo-2,3-dihydroinden-2-yl)carbamate is often prepared via multistep organic reactions, including carbamate formation and cyclization strategies. Its purity and yield are critical factors for downstream applications, prompting researchers to optimize green chemistry protocols. The compound's solubility in common organic solvents, such as dimethyl sulfoxide (DMSO) and dichloromethane (DCM), further enhances its utility in laboratory settings.

In the era of AI-driven drug discovery, compounds like tert-Butyl N-(1-oxo-2,3-dihydroinden-2-yl)carbamate are increasingly analyzed using computational modeling tools. Researchers leverage machine learning algorithms to predict its interactions with biological targets, accelerating the identification of potential therapeutic candidates. This intersection of cheminformatics and experimental chemistry underscores the compound's relevance in modern scientific inquiry.

Environmental and regulatory considerations also play a role in the use of tert-Butyl N-(1-oxo-2,3-dihydroinden-2-yl)carbamate. As the pharmaceutical industry shifts toward sustainable practices, there is a growing emphasis on eco-friendly synthesis methods and waste reduction. The compound's compatibility with catalytic processes and biodegradable reagents positions it as a candidate for green manufacturing initiatives.

Looking ahead, tert-Butyl N-(1-oxo-2,3-dihydroinden-2-yl)carbamate is poised to remain a focal point in chemical innovation. Its applications span drug formulation, material science, and agrochemical research, reflecting its multidisciplinary appeal. As scientific communities continue to explore its potential, this compound will likely feature prominently in patent filings and peer-reviewed publications, solidifying its status as a cornerstone of modern chemistry.